Cas no 2005431-43-4 (Boronic acid, B-(6-amino-5-cyano-3-pyridinyl)-)

• Product Name: Boronic acid, B-(6-amino-5-cyano-3-pyridinyl)-
• CAS No: 2005431-43-4
• MF: C₆H₆BN₃O₂
• MW: 162.941740512848
• CID: 5221617
• Update Time: 2025-07-22

Boronic acid, B-(6-amino-5-cyano-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(6-amino-5-cyano-3-pyridinyl)-

• Inchi： 1S/C6H6BN3O2/c8-2-4-1-5(7(11)12)3-10-6(4)9/h1,3,11-12H,(H2,9,10)
• InChI Key： GNDHSVBOLCFICC-UHFFFAOYSA-N
• SMILES： B(C1=CC(C#N)=C(N)N=C1)(O)O

Additional information on Boronic acid, B-(6-amino-5-cyano-3-pyridinyl)-

Introduction to Boronic Acid, B-(6-amino-5-cyano-3-pyridinyl) (CAS No. 2005431-43-4)

Boronic acid, B-(6-amino-5-cyano-3-pyridinyl), is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2005431-43-4, has garnered significant attention in the field of pharmaceutical research and development due to its versatile applications. The presence of both amino and cyano functional groups on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

The compound's molecular structure consists of a pyridine core substituted with a boronic acid moiety at the 3-position, an amino group at the 6-position, and a cyano group at the 5-position. This arrangement imparts distinct electronic and steric properties that make it particularly useful in various chemical transformations. Boronic acids are well-known for their ability to participate in reversible bonding interactions, such as those observed in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

In recent years, Boronic acid, B-(6-amino-5-cyano-3-pyridinyl) has been explored for its potential in medicinal chemistry. Its structural features allow for facile modifications, enabling the development of novel therapeutic agents. The amino group can be further functionalized to introduce additional pharmacophores, while the cyano group can serve as a bioisostere for other functional groups, such as carboxylic acids or esters. These attributes make it a valuable building block for designing small-molecule drugs targeting various biological pathways.

One of the most promising applications of this compound is in the field of protease inhibition. Proteases play crucial roles in numerous physiological processes, and their overactivity or misregulation is associated with several diseases, including cancer and inflammatory disorders. The boronic acid moiety can interact with the active sites of proteases through coordination bonds, leading to the development of potent inhibitors. Recent studies have demonstrated that derivatives of Boronic acid, B-(6-amino-5-cyano-3-pyridinyl) exhibit inhibitory activity against various proteases, making them attractive candidates for further development into therapeutic agents.

Another area where this compound has shown promise is in the synthesis of conjugated polymers for organic electronics. The pyridine ring and boronic acid functional group can be incorporated into polymer backbones to enhance their electronic properties. These polymers are used in applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The ability to fine-tune the electronic characteristics of these polymers through structural modifications makes them highly desirable for next-generation electronic devices.

The synthesis of Boronic acid, B-(6-amino-5-cyano-3-pyridinyl) involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of a pyridine derivative followed by functionalization at the 3-position with a boronic acid group. The introduction of the amino and cyano groups is achieved through selective substitution reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to ensure high yields and purity.

In conclusion, Boronic acid, B-(6-amino-5-cyano-3-pyridinyl) (CAS No. 2005431-43-4) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials. As research continues to uncover new methodologies for its synthesis and utilization, this compound is expected to play an increasingly important role in scientific advancements across multiple disciplines.